Cas no 2228088-25-1 (methyl 2-amino-3-(5-bromofuran-2-yl)-3-methylbutanoate)

• Product Name: methyl 2-amino-3-(5-bromofuran-2-yl)-3-methylbutanoate
• CAS No: 2228088-25-1
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 5800841
• PubChem ID: 165797896
• Update Time: 2025-06-09

methyl 2-amino-3-(5-bromofuran-2-yl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(5-bromofuran-2-yl)-3-methylbutanoate
• EN300-1914737
• 2228088-25-1

• Inchi： 1S/C10H14BrNO3/c1-10(2,8(12)9(13)14-3)6-4-5-7(11)15-6/h4-5,8H,12H2,1-3H3
• InChI Key： HQKHFOOVDYJDBC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)(C)C(C(=O)OC)N)O1

Computed Properties

• Exact Mass: 275.01571g/mol
• Monoisotopic Mass: 275.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.5Ų

Additional information on methyl 2-amino-3-(5-bromofuran-2-yl)-3-methylbutanoate

Methyl 2-Amino-3-(5-Bromofuran-2-yl)-3-Methylbutanoate (CAS No. 2228088-25-1): A Comprehensive Overview

Methyl 2-amino-3-(5-bromofuran-2-yl)-3-methylbutanoate (CAS No. 2228088-25-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a brominated furan ring and an amino ester moiety. These structural features contribute to its potential applications in various biological and medicinal contexts.

The 5-bromofuran-2-yl group in the molecule is particularly noteworthy due to its ability to participate in a wide range of chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution. This functional group has been extensively studied for its role in the synthesis of bioactive compounds and its potential as a scaffold for drug discovery. The presence of the bromine atom also provides a handle for further chemical modifications, making the compound a valuable intermediate in synthetic pathways.

The amino ester functionality in methyl 2-amino-3-(5-bromofuran-2-yl)-3-methylbutanoate adds another layer of complexity to its chemical profile. Amino esters are known for their reactivity and their ability to form amides, which are crucial components in many biologically active molecules. This characteristic makes the compound a promising candidate for the development of new drugs and therapeutic agents.

Recent studies have highlighted the potential of methyl 2-amino-3-(5-bromofuran-2-yl)-3-methylbutanoate in various biological applications. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory properties. These findings suggest that methyl 2-amino-3-(5-bromofuran-2-yl)-3-methylbutanoate could be further explored for its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, the compound has also been investigated for its anticancer activities. Studies have demonstrated that derivatives of methyl 2-amino-3-(5-bromofuran-2-yl)-3-methylbutanoate can inhibit the growth of various cancer cell lines, making it a potential lead compound for the development of novel anticancer drugs. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The synthesis of methyl 2-amino-3-(5-bromofuran-2-yl)-3-methylbutanoate has been optimized through various methodologies, including microwave-assisted synthesis and catalytic methods. These approaches have significantly improved the yield and purity of the compound, making it more accessible for further research and development. The ease of synthesis and the availability of starting materials also contribute to its appeal as a research tool.

In terms of safety and handling, it is important to note that while methyl 2-amino-3-(5-bromofuran-2-yl)-3-methylbutanoate is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be used, and all experiments should be conducted in a well-ventilated area.

The future prospects for methyl 2-amino-3-(5-bromofuran-2-yl)-3-methylbutanoate are promising. Ongoing research aims to explore its full potential in various biological systems and to develop new derivatives with enhanced properties. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in advancing our understanding of this compound and realizing its therapeutic potential.

In conclusion, methyl 2-amino-3-(5-bromofuran-2-yl)-3-methylbutanoate (CAS No. 2228088-25-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activities, make it an exciting area of study for scientists and researchers worldwide.